Cas no 269075-50-5 ((3-Amino-7-methoxybenzofuran-2-yl)(phenyl)methanone)

(3-Amino-7-methoxybenzofuran-2-yl)(phenyl)methanone structure
269075-50-5 structure
Product Name:(3-Amino-7-methoxybenzofuran-2-yl)(phenyl)methanone
CAS No:269075-50-5
MF:C16H13NO3
MW:267.279324293137
CID:1085133
PubChem ID:7176317
Update Time:2025-04-20

(3-Amino-7-methoxybenzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-7-methoxybenzofuran-2-yl)(phenyl)methanone
    • (3-AMINO-7-METHOXY-BENZOFURAN-2-YL)-PHENYL-METHANONE
    • (3-amino-7-methoxy-1-benzofuran-2-yl)(phenyl)methanone
    • AKOS022183804
    • 269075-50-5
    • 2-BENZOYL-7-METHOXY-1-BENZOFURAN-3-AMINE
    • Inchi: 1S/C16H13NO3/c1-19-12-9-5-8-11-13(17)16(20-15(11)12)14(18)10-6-3-2-4-7-10/h2-9H,17H2,1H3
    • InChI Key: INMTUPHHOLFIEJ-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)=O)=C(C2C=CC=C(C1=2)OC)N

Computed Properties

  • Exact Mass: 267.08954328g/mol
  • Monoisotopic Mass: 267.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.5Ų
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